Polonium-198 atom
Description
Polonium-198 atom is a polonium atom.
Scientific Research Applications
Overview of Polonium
Polonium is a natural radioelement with 41 isotopes, including Polonium-198, predominantly occurring as 210Po. It was first discovered by Pierre and Marie Curie in 1898 (Ansoborlo, 2014).
Ground State Deformation in Polonium Isotopes
Polonium isotopes, such as 192-210Po, exhibit early onset of ground state deformation, a key property for understanding the atomic structure and behavior of these isotopes (Cocolios et al., 2010).
Polonium in Nuclear Reactions
Research has measured cross sections of polonium isotopes like 197-203Po produced in the bombardment of bismuth targets by protons. This shows the role of polonium in nuclear reactions and its potential for various applications (Beyec, Lefort, & Peter, 1966).
Health and Safety Studies
Studies on workers exposed to Polonium-210, like those at the Mound nuclear facility, provide insights into the health impacts of Polonium exposure, crucial for occupational safety in fields using polonium (Boice et al., 1978).
Forensic Chemistry Applications
Polonium-210's use in forensic chemistry, particularly its toxicological aspects, is an area of active research. This includes studies on its radioactive nature and impact on human health upon exposure (Susdarwono, 2021).
Charge Radii Measurements
Research on the odd-A polonium isotopes 191–211Po, including measurements of isotope shifts and deducing nuclear mean square charge radii, provides valuable data for nuclear physics and related fields (Seliverstov et al., 2013).
Environmental Chemistry of Polonium
The aqueous chemistry of polonium in environmental and anthropogenic processes is crucial for understanding its behavior in nature and its impact on environmental health (Ram et al., 2019).
Properties
Molecular Formula |
Po |
|---|---|
Molecular Weight |
197.9834 g/mol |
IUPAC Name |
polonium-198 |
InChI |
InChI=1S/Po/i1-11 |
InChI Key |
HZEBHPIOVYHPMT-DSSHQIQSSA-N |
Isomeric SMILES |
[198Po] |
Canonical SMILES |
[Po] |
Origin of Product |
United States |
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